Cas no 2228195-86-4 (3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole
• CAS No: 2228195-86-4
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• CID: 6111002
• PubChem ID: 165642713
• Update Time: 2025-05-18

3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole
• 2228195-86-4
• EN300-1925904

• Inchi： 1S/C6H10BrN3/c1-6(2,3-7)5-8-4-9-10-5/h4H,3H2,1-2H3,(H,8,9,10)
• InChI Key： UNIYAJNHUVEUFG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=NC=NN1

Computed Properties

• Exact Mass: 203.00581g/mol
• Monoisotopic Mass: 203.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole

Comprehensive Overview of 3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole (CAS No. 2228195-86-4)

The compound 3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole (CAS No. 2228195-86-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core and a brominated isobutyl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of a bromine atom in 3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole enhances its reactivity, enabling precise modifications for targeted applications. This aligns with the growing focus on precision medicine and tailored agrochemicals, addressing challenges like drug resistance and pesticide overuse.

From a synthetic perspective, this compound exemplifies the convergence of medicinal chemistry and materials science. Its CAS No. 2228195-86-4 serves as a critical identifier for researchers exploring its structure-activity relationships (SAR). Laboratories worldwide are investigating its role in developing next-generation therapeutics, especially for neurological disorders and metabolic diseases, topics frequently searched in academic and industrial databases.

The 1,2,4-triazole moiety is renowned for its stability and ability to form hydrogen bonds, making it a cornerstone in fragment-based drug design. Coupled with the bromomethyl group, this compound offers exceptional versatility in cross-coupling reactions, a hot topic in catalysis research. Such features resonate with the industry’s shift toward atom-efficient synthesis and waste reduction, key pillars of modern green chemistry initiatives.

Beyond pharmaceuticals, 3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole is being studied for its potential in functional materials, such as organic semiconductors and coordination polymers. These applications tap into the booming interest in renewable energy technologies and smart materials, frequently queried in scientific search engines. Its CAS No. 2228195-86-4 ensures traceability in patent filings and regulatory documentation, underscoring its commercial relevance.

Quality control and analytical characterization of this compound rely on advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods are pivotal for ensuring batch consistency, a critical factor for industries prioritizing Good Manufacturing Practices (GMP). The compound’s synthetic pathways are also optimized for scalability, addressing the global demand for cost-effective intermediates in bulk API production.

In summary, 3-(1-bromo-2-methylpropan-2-yl)-1H-1,2,4-triazole (CAS No. 2228195-86-4) represents a nexus of innovation across multiple disciplines. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a valuable asset in tackling contemporary challenges like zoonotic diseases and food security. As research progresses, this compound is poised to play a pivotal role in shaping the future of bioactive molecules and advanced materials.